Cas no 39270-37-6 (1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene)

• Product Name: 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene
• CAS No: 39270-37-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 4494596
• Update Time: 2025-06-10

1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(2-propyn-1-yloxy)methyl]-
• 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene

• Inchi： 1S/C11H12O/c1-3-8-12-9-11-6-4-10(2)5-7-11/h1,4-7H,8-9H2,2H3
• InChI Key： QWNXVMNDPAJUIZ-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(COCC#C)C=C1

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 245.4±20.0 °C(Predicted)

Additional information on 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene

1-Methyl-4-(Prop-2-yn-1-yloxy)methylbenzene (CAS No. 39270-37-6): A Comprehensive Overview

1-Methyl-4-(prop-2-yn-1-yloxy)methylbenzene (CAS No. 39270-37-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(2-propynyloxy)methyl-m-tolunitrile, is characterized by its unique molecular structure, which includes a propargylic ether moiety and a methyl group substituted on a benzene ring. The compound's distinctive properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene is C₁₀H₁₀O, and its molecular weight is 154.18 g/mol. The compound is a colorless liquid with a boiling point of approximately 150°C at 760 mmHg and a melting point of -58°C. Its solubility in water is low, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One of the key areas of interest is its use as a building block in the synthesis of alkyne-containing compounds, which are crucial for click chemistry reactions. Click chemistry, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), has revolutionized the field of chemical biology by enabling the rapid and efficient synthesis of complex molecules with high selectivity and yield.

The propargylic ether functionality in 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene makes it an ideal candidate for conjugation with biomolecules such as peptides, proteins, and nucleic acids. This property has been exploited in the development of targeted drug delivery systems and bioconjugates. For instance, researchers have used this compound to create prodrugs that are activated only at specific sites within the body, thereby reducing systemic toxicity and improving therapeutic efficacy.

In addition to its applications in drug development, 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene has also shown promise in materials science. The compound can be polymerized to form polymeric materials with unique properties, such as high thermal stability and mechanical strength. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene typically involves several steps. One common approach is to start with m-tolunitrile and react it with propargyl alcohol in the presence of a suitable catalyst to form the desired product. The reaction conditions, including temperature, pressure, and catalyst choice, can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound.

The safety profile of 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene is an important consideration for both laboratory use and industrial applications. While the compound is generally considered safe when handled properly, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. The compound should be stored in a well-ventilated area away from sources of heat or ignition.

In conclusion, 1-methyl-4-(prop-2-yn-1-yloxy)methylbenzene (CAS No. 39270-37-6) is a multifaceted organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of new drugs, materials, and bioconjugates. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.